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For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Methylphosphinicopropionic acid (3-MPPA) is the primary metabolite of glufosinate-

ammonium, a widely used broad-spectrum herbicide.[1][2][3] Understanding the chemical

properties, metabolic pathways, analytical detection methods, and toxicological profile of 3-

MPPA is crucial for researchers, scientists, and professionals involved in drug development,

environmental science, and food safety. This technical guide provides an in-depth overview of

the current scientific knowledge on 3-MPPA.

Chemical and Physical Properties
3-MPPA is a white solid with a molecular formula of C4H9O4P and a molecular weight of

152.09 g/mol .[3][4] It is a polar compound, a characteristic that influences its environmental

mobility and the analytical methods required for its detection.
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Property Value Reference(s)

Chemical Name

3-

(Hydroxymethylphosphinyl)pro

panoic acid

[4]

CAS Number 15090-23-0 [3]

Molecular Formula C4H9O4P [3][4]

Molecular Weight 152.09 g/mol [3][4]

Appearance White Solid [3]

Melting Point
Approximately 95°C

(decomposes)
[3]

Metabolic Pathways
3-MPPA is formed through the metabolism of glufosinate in various organisms, including plants

and soil microorganisms.[2][5][6] The metabolic transformation is a key aspect of the

environmental fate of glufosinate.

Glufosinate Metabolism to 3-MPPA
The biotransformation of glufosinate to 3-MPPA primarily occurs in soil and plants.[5][6] In soil,

microorganisms play a crucial role in the degradation of glufosinate. The process involves

enzymatic reactions such as transamination and deamination.[2]

Glufosinate-ammonium 2-oxo-4-(hydroxymethylphosphinyl)butanoic acid

Transamination / Oxidative Deamination
(Microbial Enzymes) 3-Methylphosphinicopropionic Acid (3-MPPA)Decarboxylation

Click to download full resolution via product page

Metabolic conversion of glufosinate to 3-MPPA.

Analytical Methodologies
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The detection and quantification of 3-MPPA in various matrices such as soil, water, and

biological samples present analytical challenges due to its high polarity and lack of a strong

chromophore.[7] Consequently, derivatization is often required, especially for gas

chromatography-based methods.

Common Analytical Techniques
Gas Chromatography-Mass Spectrometry (GC-MS): This technique often requires a

derivatization step to increase the volatility and thermal stability of 3-MPPA.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): LC-MS/MS is a highly

sensitive and selective method that can often analyze 3-MPPA directly without derivatization,

making it a preferred method for many applications.[7]

Sample Preparation and Derivatization Workflow
A typical workflow for the analysis of 3-MPPA in a complex matrix involves extraction, cleanup,

derivatization (if necessary), and instrumental analysis.
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Sample Preparation

Analysis

Sample

Extraction

e.g., Solid-Liquid Extraction

Cleanup

e.g., Solid-Phase Extraction

Derivatization
(e.g., Silylation, Acylation)
(Optional for LC-MS/MS)

GC-MS or LC-MS/MS

Data Acquisition & Processing
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General analytical workflow for 3-MPPA.
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Parameter GC-MS LC-MS/MS Reference(s)

Derivatization Typically required Often not required [7]

Typical Matrix Serum, Soil Water, Food, Urine [7][8]

Reported LOD 0.01 mg/L (in blood) 10 ng/L (in water) [7]

Toxicological Profile
Direct and comprehensive toxicological data for 3-MPPA, such as LD50 and NOAEL values,

are not readily available in public literature. Regulatory agencies typically assess the toxicity of

glufosinate's metabolites, including 3-MPPA, as part of the overall risk assessment of the

parent herbicide.

The Joint FAO/WHO Meeting on Pesticide Residues (JMPR) concluded that the toxicity of

glufosinate metabolites, including 3-MPPA, is lower than that of the parent compound,

glufosinate-ammonium.[9] The JMPR established a group Acceptable Daily Intake (ADI) of 0-

0.01 mg/kg bw for glufosinate-ammonium and its metabolites (NAG, MPP, and MPA).[1][9]

GHS Hazard Classification
Based on aggregated data from the ECHA C&L Inventory, 3-MPPA has the following GHS

hazard classifications:

Hazard Statement Classification Reference(s)

H302
Harmful if swallowed (Acute

toxicity, oral, Category 4)
[4]

H315
Causes skin irritation (Skin

irritation, Category 2)
[4]

H319
Causes serious eye irritation

(Eye irritation, Category 2)
[4]

Regulatory Status
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Specific regulatory limits for 3-MPPA as a standalone compound are generally not established.

Instead, regulatory bodies like the European Union and the United States Environmental

Protection Agency (EPA) include 3-MPPA within the residue definition of glufosinate for setting

Maximum Residue Limits (MRLs) in food commodities.

European Union: The EU MRL for glufosinate is defined as the sum of glufosinate isomers,

its salts, 3-MPPA, and N-acetyl-glufosinate (NAG), expressed as glufosinate.[10] For honey,

this MRL is set at 50 ng/g.[9][10]

United States: The US tolerance for glufosinate in soybeans includes 3-MPPA in its residue

definition.[4]

Environmental Fate
3-MPPA is a product of the environmental degradation of glufosinate. In soil, the degradation of

glufosinate to 3-MPPA is primarily a microbial process.[6][11] The half-life of glufosinate in soil

is relatively short, ranging from 2.30 to 2.93 days in an open field.[11] The formation of 3-MPPA

from glufosinate in soil has been shown to be enantiomer-dependent, with the L-isomer of

glufosinate being preferentially degraded.[6][12]

Conclusion
3-Methylphosphinicopropionic acid is a significant metabolite of the herbicide glufosinate-

ammonium. While its chemical properties and the analytical methods for its detection are well-

documented, specific quantitative toxicological data for 3-MPPA remain limited. Regulatory

assessments consider its toxicity in conjunction with the parent compound, glufosinate, and

have established group ADIs and MRLs that encompass 3-MPPA. For researchers and

professionals in related fields, a thorough understanding of 3-MPPA's formation, detection, and

regulatory context is essential for comprehensive risk assessment and management.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://apps.who.int/pesticide-residues-jmpr-database/pesticide?name=GLUFOSINATE-AMMONIUM
https://pmc.ncbi.nlm.nih.gov/articles/PMC184185/
https://pmc.ncbi.nlm.nih.gov/articles/PMC184185/
https://www.echemi.com/products/pd180521105716-3-methylphosphinicopropionic-acid.html
https://pubchem.ncbi.nlm.nih.gov/compound/3-_Hydroxymethylphosphinyl_propionic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/3-_Hydroxymethylphosphinyl_propionic-acid
https://pubmed.ncbi.nlm.nih.gov/30408540/
https://www.efsa.europa.eu/sites/default/files/2023-12/minutes-ppr-mammalian-toxicity.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC4312362/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4312362/
https://www.atsdr.cdc.gov/toxprofiles/tp214-c2.pdf
https://www.fao.org/fileadmin/templates/agphome/documents/Pests_Pesticides/JMPR/Report12/Glufosinate.pdf
https://www.fao.org/fileadmin/templates/agphome/documents/Pests_Pesticides/JMPR/Evaluation14/Glufosinate-ammonium.pdf
https://www.researchgate.net/figure/Microbial-mechanisms-of-glyphosate-degradation-A-Two-principal-pathways-of-glyphosate_fig6_51214873
https://www.fao.org/fileadmin/templates/agphome/documents/Pests_Pesticides/JMPR/Report11/Glyphosate.pdf
https://www.benchchem.com/product/b041473#glufosinate-ammonium-metabolite-3-methylphosphinicopropionic-acid
https://www.benchchem.com/product/b041473#glufosinate-ammonium-metabolite-3-methylphosphinicopropionic-acid
https://www.benchchem.com/product/b041473#glufosinate-ammonium-metabolite-3-methylphosphinicopropionic-acid
https://www.benchchem.com/product/b041473#glufosinate-ammonium-metabolite-3-methylphosphinicopropionic-acid
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b041473?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041473?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of
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